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Compound of Interest

Compound Name: 3,5-Dichlorobenzoic-d3 Acid

Cat. No.: B15295168 Get Quote

This document provides a focused analysis of the molecular weight of 3,5-Dichlorobenzoic-d3
acid, a deuterated analog of 3,5-Dichlorobenzoic acid. This information is critical for

researchers in fields such as pharmacology, environmental science, and analytical chemistry,

where isotopically labeled compounds are essential for metabolism studies, tracer experiments,

and as internal standards in mass spectrometry.

Chemical Structure and Isotopic Labeling
3,5-Dichlorobenzoic acid is an organic compound with the chemical formula C₇H₄Cl₂O₂.[1][2][3]

[4][5][6] The "-d3" designation in 3,5-Dichlorobenzoic-d3 acid indicates that three hydrogen

(H) atoms in the molecule have been replaced by their heavier isotope, deuterium (D). In this

specific isotopologue, the deuterium atoms replace the hydrogens on the aromatic ring at

positions 2, 4, and 6. The molecular formula for 3,5-Dichlorobenzoic-d3 acid is therefore

C₇HD₃Cl₂O₂.[7][8]

Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

To determine the molecular weight of 3,5-Dichlorobenzoic-d3 acid, the atomic weights of

carbon, hydrogen, deuterium, chlorine, and oxygen are required.

Atomic Weight of Hydrogen (H): Approximately 1.008 amu[9]

Atomic Weight of Deuterium (D): Approximately 2.014 amu[10][11][12]
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Atomic Weight of Carbon (C): Approximately 12.011 amu

Atomic Weight of Chlorine (Cl): Approximately 35.453 amu

Atomic Weight of Oxygen (O): Approximately 15.999 amu

The molecular weight of the non-deuterated form, 3,5-Dichlorobenzoic acid (C₇H₄Cl₂O₂), is

approximately 191.01 g/mol .[1][2][3][4][5]

For 3,5-Dichlorobenzoic-d3 acid (C₇HD₃Cl₂O₂), the calculation is as follows:

(7 × 12.011) + (1 × 1.008) + (3 × 2.014) + (2 × 35.453) + (2 × 15.999) = 194.03 g/mol

This calculated value is confirmed by suppliers of this isotopically labeled compound.[7][8]

Data Summary
The molecular weights of 3,5-Dichlorobenzoic acid and its deuterated analog are summarized

in the table below for direct comparison.

Compound Molecular Formula Molecular Weight ( g/mol )

3,5-Dichlorobenzoic acid C₇H₄Cl₂O₂ 191.01[1][2][3][4][5]

3,5-Dichlorobenzoic-d3 acid C₇HD₃Cl₂O₂ 194.03[7][8]

Logical Relationship of Isotopic Substitution
The substitution of hydrogen with deuterium is a fundamental technique in various scientific

disciplines. The following diagram illustrates the logical relationship between the standard

compound and its isotopically labeled counterpart.
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3,5-Dichlorobenzoic-d3 Acid
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MW: 194.03
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Isotopic relationship between the two compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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